Cas no 109382-09-4 (N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide)

N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide structure
109382-09-4 structure
Product name:N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide
CAS No:109382-09-4
MF:C13H17N3OS
MW:263.35858
CID:1192068
PubChem ID:13721137

N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide
    • N-1,2-Benzothiazol-3-yl-N~2~,N~2~-diethylglycinamide
    • 109382-09-4
    • CHEMBL447146
    • DTXSID20547609
    • Inchi: InChI=1S/C13H17N3OS/c1-3-16(4-2)9-12(17)14-13-10-7-5-6-8-11(10)18-15-13/h5-8H,3-4,9H2,1-2H3,(H,14,15,17)
    • InChI Key: KQTTUNVHLWNZMU-UHFFFAOYSA-N
    • SMILES: CCN(CC)CC(=O)NC1=NSC2=CC=CC=C21

Computed Properties

  • Exact Mass: 263.10941
  • Monoisotopic Mass: 263.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 73.5Ų

Experimental Properties

  • PSA: 45.23

N-(1,2-benzothiazol-3-yl)-2-(diethylamino)acetamide Related Literature

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